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2-(Bromomethyl)-4,6-

dimethylpyridine

Cat. No.: B1289232 Get Quote

Despite a comprehensive search for the applications of 2-(Bromomethyl)-4,6-
dimethylpyridine in material science, publicly available information detailing its use in the

synthesis of specific materials, corresponding quantitative data, and explicit experimental

protocols is scarce. While the compound is noted as a versatile building block in organic

synthesis with potential for creating specialized polymers and resins, concrete examples and

in-depth studies in the field of material science appear to be limited or not widely published.

General literature suggests that 2-(Bromomethyl)-4,6-dimethylpyridine, particularly in its

hydrobromide salt form, serves as a valuable intermediate in the development of functionalized

materials.[1] Its reactive bromomethyl group allows for nucleophilic substitution reactions,

making it a candidate for grafting onto polymer backbones or for the synthesis of novel

monomers. This reactivity is anticipated to contribute to materials with enhanced thermal and

chemical resistance. However, specific research articles or patents elaborating on these

applications with detailed experimental validation are not readily accessible.

The majority of the available information pertains to the synthesis and characterization of

related but distinct compounds, such as 2,6-bis(bromomethyl)pyridine or the bromination of

pre-existing polymers like poly(2,6-dimethyl-1,4-phenylene oxide). While these studies provide

insights into the chemistry of similar structures, they do not directly address the use of 2-
(Bromomethyl)-4,6-dimethylpyridine.
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Due to the lack of specific data on the application of 2-(Bromomethyl)-4,6-dimethylpyridine
in material science, it is not possible to provide the requested detailed Application Notes,

Protocols, and data tables at this time. Further research and publication in this specific area are

needed to enable the creation of such comprehensive documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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